2-(2-chloro-6-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]acetamide
• InChI: InChI=1S/C18H15ClFNO2S/c19-15-3-1-4-16(20)13(15)9-18(22)21-10-14(12-6-8-24-11-12)17-5-2-7-23-17/h1-8,11,14H,9-10H2,(H,21,22)
• InChI Key: JNTDVEWUQRCZNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)NCC(C2=CSC=C2)C3=CC=CO3)F
• Molecular Formula: C18H15ClFNO2S
• Molecular Weight: 363.8 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide, also known as CFTRinh-172, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cystic fibrosis (CF). CF is a genetic disorder that affects the lungs, pancreas, and other organs, resulting in chronic respiratory infections, digestive problems, and other complications. CFTRinh-172 works by inhibiting the function of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating the transport of chloride ions across cell membranes.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds with structures similar to "2-(2-chloro-6-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide" often explores their synthesis and potential as intermediates for further chemical reactions. For instance, the study by Elliott, Janes, and Pearson (1971) discusses the synthesis of 5-substituted 3-furoates and 3-thenoates, which are intermediates for creating insecticidal esters. These compounds are synthesized through chloromethylation and Friedel-Crafts reactions, showcasing the versatility of furan and thiophene derivatives in synthesizing complex organic molecules (Elliott, Janes, & Pearson, 1971).

Biological Applications

Lee et al. (2007) describe the development of 2-(2-Chloro-6-fluorophenyl)acetamides as potent thrombin inhibitors. This research highlights the therapeutic potential of chloro-fluorophenyl acetamides in medical applications, particularly in developing anticoagulant drugs (Lee et al., 2007).

Material Science Applications

Mo et al. (2015) investigate the electrochemical polymerization of 2-(thiophen-2-yl)furan, focusing on the enhanced capacitance properties of its polymer for supercapacitor applications. This study demonstrates the potential of furan and thiophene derivatives in developing advanced materials for energy storage (Mo et al., 2015).

Environmental and Metabolic Studies

Coleman et al. (2000) explore the comparative metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes. This research provides insights into the environmental fate and biological impact of chloroacetamide derivatives, which share structural similarities with the compound (Coleman et al., 2000).

Anticancer Research

Riadi et al. (2021) detail the synthesis, characterization, and biological evaluation of a new quinazolinone-based derivative as a potent dual inhibitor for VEGFR-2 and EGFR tyrosine kinases. This research underscores the potential use of structurally complex acetamides in developing novel anticancer agents (Riadi et al., 2021).